Cas no 1443345-35-4 (trans-2-[2-(Trifluoromethoxy)phenyl]cyclopentanol)

• Product Name: trans-2-[2-(Trifluoromethoxy)phenyl]cyclopentanol
• CAS No: 1443345-35-4
• MF: C₁₂H₁₃F₃O₂
• MW: 246.225634336472
• MDL: MFCD22373458
• CID: 5160640
• Update Time: 2026-03-04

trans-2-[2-(Trifluoromethoxy)phenyl]cyclopentanol Chemical and Physical Properties

Names and Identifiers

• trans-2-[2-(Trifluoromethoxy)phenyl]cyclopentanol

• MDL： MFCD22373458
• Inchi： 1S/C12H13F3O2/c13-12(14,15)17-11-7-2-1-4-9(11)8-5-3-6-10(8)16/h1-2,4,7-8,10,16H,3,5-6H2/t8-,10+/m0/s1
• InChI Key： YPKSFUFXVVOUTF-WCBMZHEXSA-N
• SMILES： [C@@H]1(O)CCC[C@H]1C1=CC=CC=C1OC(F)(F)F

Additional information on trans-2-[2-(Trifluoromethoxy)phenyl]cyclopentanol

Comprehensive Overview of trans-2-[2-(Trifluoromethoxy)phenyl]cyclopentanol (CAS No. 1443345-35-4)

trans-2-[2-(Trifluoromethoxy)phenyl]cyclopentanol (CAS No. 1443345-35-4) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of a trifluoromethoxy group and a cyclopentanol moiety in its molecular framework makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for fluorinated compounds in modern medicine.

The compound's CAS number 1443345-35-4 is often searched in academic and industrial databases, reflecting its relevance in organic synthesis and medicinal chemistry. Recent trends show that users frequently inquire about its synthetic routes, physicochemical properties, and biological activity. For instance, questions like "How to synthesize trans-2-[2-(Trifluoromethoxy)phenyl]cyclopentanol?" or "What are the applications of CAS 1443345-35-4?" are common in scientific forums and search engines.

From a structural perspective, the trifluoromethoxy group enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. This aligns with the growing interest in fluorine-containing pharmaceuticals, a hot topic in 2024 due to their efficacy in treating diseases like cancer and CNS disorders. Additionally, the cyclopentanol ring provides rigidity to the molecule, potentially improving target binding affinity—a feature highly valued in fragment-based drug discovery.

In agrochemical applications, CAS 1443345-35-4 is studied for its potential as a precursor to novel pesticides. The trifluoromethoxy moiety is known to confer resistance to enzymatic degradation, a property leveraged in developing long-lasting crop protection agents. This connects with current discussions on sustainable agriculture and the need for environmentally friendly pesticides—a trending subject in both academic and industry circles.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are typically employed to characterize trans-2-[2-(Trifluoromethoxy)phenyl]cyclopentanol. These methods are frequently searched alongside the compound's name, indicating users' focus on quality control and purity assessment. The compound's melting point, solubility, and stability under various conditions are also key parameters investigated by researchers.

Another area of interest is the compound's stereochemistry. The "trans" configuration in its name specifies the spatial arrangement of substituents, which can significantly influence its biological activity. This aspect resonates with the broader pharmaceutical trend of exploring chiral drugs, as enantiopure compounds often exhibit superior therapeutic profiles compared to racemic mixtures.

Looking ahead, trans-2-[2-(Trifluoromethoxy)phenyl]cyclopentanol is poised to remain a compound of interest due to the expanding applications of fluorine chemistry in life sciences. Its combination of a phenyl ring, cyclopentane, and trifluoromethoxy group offers a rich template for structural optimization—a strategy central to modern lead compound development. As research continues, this molecule may contribute to breakthroughs in areas like GPCR-targeted therapies or enzyme inhibitors, addressing unmet medical needs.

For synthetic chemists, optimizing the yield and scalability of CAS 1443345-35-4 production remains a practical challenge. Recent publications highlight innovative approaches such as catalytic asymmetric synthesis or flow chemistry techniques to address this. These methodologies align with the industry's push toward green chemistry principles, another highly searched topic in chemical research.

In summary, trans-2-[2-(Trifluoromethoxy)phenyl]cyclopentanol represents a compelling case study in contemporary organofluorine chemistry. Its multifaceted applications, from drug discovery to agrochemical development, coupled with its structurally intriguing features, ensure its continued relevance in scientific discourse. As the demand for tailor-made fluorinated compounds grows, this molecule serves as a testament to the innovative potential of rational molecular design in addressing complex challenges across multiple disciplines.